Cas no 851132-12-2 (N-(3-chlorophenyl)-2-{1-(3,5-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide)

N-(3-chlorophenyl)-2-{1-(3,5-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide is a specialized organic compound featuring a unique molecular structure combining an imidazole-thioether moiety with a chlorophenyl acetamide group. This configuration imparts potential utility in medicinal chemistry and agrochemical research, particularly as an intermediate or bioactive scaffold. The presence of the 3,5-dimethylphenyl and 3-chlorophenyl substituents may enhance lipophilicity and binding affinity in target interactions. Its sulfur-containing linkage offers reactivity for further derivatization, making it valuable for structure-activity relationship studies. The compound's structural complexity suggests possible applications in developing enzyme inhibitors or receptor modulators, though specific biological data would be required for conclusive assessment. Proper handling is advised due to the reactive functional groups present.

N-(3-chlorophenyl)-2-{1-(3,5-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide structure

851132-12-2 structure

Product Name:N-(3-chlorophenyl)-2-{1-(3,5-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide

CAS No:851132-12-2

MF:C₁₉H₁₈ClN₃OS

MW:371.883721828461

CID:5920429

PubChem ID:3610595

Update Time:2025-05-27

N-(3-chlorophenyl)-2-{1-(3,5-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

- Acetamide, N-(3-chlorophenyl)-2-[[1-(3,5-dimethylphenyl)-1H-imidazol-2-yl]thio]-
- N-(3-chlorophenyl)-2-((1-(3,5-dimethylphenyl)-1H-imidazol-2-yl)thio)acetamide
- F0599-0195
- 851132-12-2
- N-(3-chlorophenyl)-2-[1-(3,5-dimethylphenyl)imidazol-2-yl]sulfanylacetamide
- N-(3-chlorophenyl)-2-{[1-(3,5-dimethylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide
- AKOS002045894
- N-(3-chlorophenyl)-2-{1-(3,5-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide
- Inchi： 1S/C19H18ClN3OS/c1-13-8-14(2)10-17(9-13)23-7-6-21-19(23)25-12-18(24)22-16-5-3-4-15(20)11-16/h3-11H,12H2,1-2H3,(H,22,24)
- InChI Key： KKAJLBUJCZPHLX-UHFFFAOYSA-N
- SMILES： C(NC1=CC=CC(Cl)=C1)(=O)CSC1N(C2=CC(C)=CC(C)=C2)C=CN=1

Computed Properties

Exact Mass: 371.0859111g/mol
Monoisotopic Mass: 371.0859111g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 25
Rotatable Bond Count: 5
Complexity: 442
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.8
Topological Polar Surface Area: 72.2Å²

Experimental Properties

Density: 1.27±0.1 g/cm3(Predicted)
pka: 12.61±0.70(Predicted)

N-(3-chlorophenyl)-2-{1-(3,5-dimethylphenyl)-1H-imidazol-2-ylsulfanyl}acetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0599-0195-2μmol	N-(3-chlorophenyl)-2-{[1-(3,5-dimethylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide	851132-12-2	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0599-0195-5μmol	N-(3-chlorophenyl)-2-{[1-(3,5-dimethylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide	851132-12-2	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F0599-0195-10μmol	N-(3-chlorophenyl)-2-{[1-(3,5-dimethylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide	851132-12-2	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F0599-0195-20μmol	N-(3-chlorophenyl)-2-{[1-(3,5-dimethylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide	851132-12-2	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F0599-0195-1mg	N-(3-chlorophenyl)-2-{[1-(3,5-dimethylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide	851132-12-2	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F0599-0195-2mg	N-(3-chlorophenyl)-2-{[1-(3,5-dimethylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide	851132-12-2	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F0599-0195-3mg	N-(3-chlorophenyl)-2-{[1-(3,5-dimethylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide	851132-12-2	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F0599-0195-4mg	N-(3-chlorophenyl)-2-{[1-(3,5-dimethylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide	851132-12-2	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F0599-0195-5mg	N-(3-chlorophenyl)-2-{[1-(3,5-dimethylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide	851132-12-2	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F0599-0195-10mg	N-(3-chlorophenyl)-2-{[1-(3,5-dimethylphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide	851132-12-2	90%+	10mg	$79.0	2023-05-17